Cas no 1803964-27-3 (Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1803964-27-3
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4837956
• Update Time: 2025-06-28

Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3IN2O3/c1-2-18-9(17)7-5(4-15)3-6(14)8(16-7)19-10(11,12)13/h3H,2,4,15H2,1H3
• InChI Key： LWVFIFHCPQELLU-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=O)OCC)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 2.4
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803964-27-3): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803964-27-3) is a versatile and highly functionalized compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, including an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, offers a wide range of applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and potential therapeutic applications of this intriguing compound.

The chemical structure of Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is defined by its pyridine core, which is a fundamental building block in many biologically active molecules. The presence of the aminomethyl group provides a reactive site for further functionalization, making it an attractive intermediate for the synthesis of more complex molecules. The iodo substituent adds a halogen atom that can be readily replaced in various coupling reactions, enhancing the compound's synthetic utility. Additionally, the trifluoromethoxy group introduces fluorine atoms, which are known to influence the physicochemical properties and biological activity of molecules.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. Fluorine atoms can significantly alter the lipophilicity, metabolic stability, and binding affinity of drug candidates. The trifluoromethoxy group in Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy as it can enhance the lipophilicity and metabolic stability of the molecule, potentially improving its pharmacokinetic profile.

The synthesis of Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate typically involves a multi-step process that begins with the preparation of the pyridine core. One common approach is to start with a commercially available pyridine derivative and introduce the desired substituents through sequential reactions. For example, the introduction of the aminomethyl group can be achieved via reductive amination or other nitrogen-functionalization methods. The installation of the iodo substituent often involves halogenation reactions, while the trifluoromethoxy group can be introduced through nucleophilic substitution or other fluorination techniques.

The potential therapeutic applications of Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate are diverse and promising. One area of particular interest is its use as an intermediate in the development of novel drugs for treating neurological disorders. The presence of the aminomethyl^{-methyl group and the fluorinated moiety can influence receptor binding and signaling pathways, making it a valuable scaffold for designing compounds with improved efficacy and reduced side effects.}

Beyond neurological disorders, this compound has also shown potential in cancer research. The ability to introduce various functional groups through its reactive sites allows for the synthesis of targeted therapies that can selectively inhibit cancer cell growth or induce apoptosis. Recent studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines, suggesting its utility as a lead compound in anticancer drug discovery.

In addition to its direct therapeutic applications, Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate serves as an important tool in chemical biology research. Its unique structure makes it suitable for use in high-throughput screening assays to identify novel targets and mechanisms involved in various diseases. By understanding how this compound interacts with biological systems, researchers can gain insights into disease pathways and develop more effective treatments.

The future prospects for Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate are bright. Ongoing research continues to explore its potential as a therapeutic agent and as a platform for developing new drugs. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.

In conclusion, Ethyl 3-(aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1803964-27-3) is a highly functionalized compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive intermediate for drug discovery and development, particularly in areas such as neurological disorders and cancer research. As research progresses, this compound is poised to contribute significantly to the advancement of therapeutic strategies and our understanding of disease mechanisms.